Cas no 1313734-85-8 (1,3-Dibromoacetone-13C3)
1,3-Dibromoacetone-13C3 structure
Product Name:1,3-Dibromoacetone-13C3
CAS No:1313734-85-8
MF:C3H4Br2O
MW:218.849224090576
CID:2770197
PubChem ID:329765338
Update Time:2025-04-21
1,3-Dibromoacetone-13C3 Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo(~13~C_3_)propan-2-one
- 1313734-85-8
- 1,3-Dibromoacetone-13C3, 99 atom % 13C, 97% (CP)
- DTXCID80696748
- DTXSID70746004
- 1,3-Dibromoacetone-13C3
-
- MDL: MFCD19686981
- Inchi: 1S/C3H4Br2O/c4-1-3(6)2-5/h1-2H2/i1+1,2+1,3+1
- InChI Key: LQQKDSXCDXHLLF-VMIGTVKRSA-N
- SMILES: Br[13CH2][13C]([13CH2]Br)=O
Computed Properties
- Exact Mass: 218.87091Da
- Monoisotopic Mass: 216.87295Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
1,3-Dibromoacetone-13C3 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H314-H317
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 1760 8 / PGII
- WGK Germany:3
- Hazard Category Code: 22-34-43
- Safety Instruction: 26-36/37/39-45
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Hazardous Material Identification:
1,3-Dibromoacetone-13C3 Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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